Cas no 2172023-20-8 (2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid)

• Product Name: 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid
• CAS No: 2172023-20-8
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6385885
• PubChem ID: 165582267
• Update Time: 2025-05-27

2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid
• EN300-1535663
• 2-[N-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]acetic acid
• 2172023-20-8

• Inchi： 1S/C24H26N2O6/c27-16(11-22(28)26(13-23(29)30)15-9-10-15)12-25-24(31)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21,27H,9-14H2,(H,25,31)(H,29,30)
• InChI Key： MYZQHBNUXAYYGO-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Additional information on 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid

Comprehensive Overview of 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid (CAS No. 2172023-20-8)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid (CAS No. 2172023-20-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, is widely utilized in peptide synthesis and drug development. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the context of Fmoc-protected amino acids and solid-phase peptide synthesis (SPPS). The compound's unique properties make it a valuable building block for designing novel therapeutics and biochemical probes.

The molecular structure of 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid incorporates a cyclopropyl group, an Fmoc-protected amine, and a hydroxybutanamidoacetic acid moiety. These features contribute to its versatility in synthetic chemistry. The Fmoc group is particularly noteworthy, as it is a cornerstone of modern peptide synthesis, enabling the selective deprotection of amines under mild conditions. This attribute aligns with the growing demand for green chemistry and sustainable synthetic methodologies, which are hot topics in contemporary research.

One of the most frequently searched questions in the realm of peptide synthesis is: "What are the advantages of Fmoc-protected amino acids?" This compound provides a clear answer, as the Fmoc group offers excellent stability under acidic conditions while being readily removable under basic conditions. This dual functionality is critical for the stepwise assembly of peptides, a technique that has gained traction due to its compatibility with automated synthesizers. Additionally, the presence of the hydroxy group in the molecule opens avenues for further derivatization, making it a versatile intermediate in medicinal chemistry.

Another area of interest is the compound's potential role in drug discovery and bioconjugation. With the rise of targeted therapies and antibody-drug conjugates (ADCs), researchers are keen to explore how 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid can be incorporated into these advanced therapeutic modalities. Its ability to serve as a linker or spacer in bioconjugation reactions is particularly promising, as it can enhance the stability and efficacy of conjugated drugs.

From a commercial perspective, the demand for high-purity Fmoc-amino acid derivatives is on the rise, driven by the expanding market for peptide-based drugs and diagnostic reagents. CAS No. 2172023-20-8 is often sought after by suppliers and manufacturers specializing in fine chemicals and custom synthesis. The compound's compatibility with HPLC purification and mass spectrometry further underscores its utility in quality control and analytical applications, which are critical for regulatory compliance in the pharmaceutical industry.

In summary, 2-N-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoacetic acid (CAS No. 2172023-20-8) represents a sophisticated and highly functionalized molecule with broad applications in peptide synthesis, drug development, and bioconjugation. Its structural features, including the Fmoc-protected amine and hydroxybutanamidoacetic acid moiety, make it a valuable tool for researchers aiming to innovate in the fields of organic chemistry and pharmaceutical sciences. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing cutting-edge therapeutic and diagnostic technologies.